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Compound of Interest |

Compound Name: 5,7,8-Trimethylisoquinoline

Cat. No.: B13261388

Get Quote

\ J

Compound ID: 5,7,8-Trimethylisoquinoline (CAS: 2059940-65-5) Molecular Formula:
C12H13N Molecular Weight: 171.24 g/mol [1]

Executive Summary

5,7,8-Trimethylisoquinoline is a lipophilic, aromatic nitrogen heterocycle belonging to the
isoquinoline class. While the 1,2,3,4-tetrahydroisoquinoline (THIQ) derivatives are widely
recognized in neuropharmacology (both as neurotoxins and neuroprotective agents), the fully
aromatic 5,7,8-trimethyl isomer represents a distinct chemical space.

Its unique substitution pattern—crowding the "bottom" benzenoid ring (positions 5, 7, and 8)—
creates a specific steric and electronic profile that distinguishes it from common alkaloids like
papaverine or berberine. This guide postulates that 5,7,8-Trimethylisoquinoline acts as a
privileged scaffold for CNS-penetrant ligands, with predicted activity as a Monoamine Oxidase
(MAO) inhibitor and a potential modulator of dopaminergic signaling.

Chemical Profile & Structural Analysis[1][2]
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Structural Attributes

The compound features an isoquinoline core with methyl groups at positions 5, 7, and 8.

 Lipophilicity (Predicted LogP ~3.2 - 3.5): The addition of three methyl groups significantly
increases lipophilicity compared to the parent isoquinoline (LogP ~2.0). This suggests high
Blood-Brain Barrier (BBB) permeability.[1]

» Steric Hindrance: The "peri" interaction between the C8-methyl and the ring nitrogen (or C1
substituents) creates a steric clash. This may prevent metabolic N-oxidation or reduce affinity
for targets requiring a flat, unhindered approach to the nitrogen lone pair.

o Metabolic Blockade: Positions 5 and 8 are typical sites for metabolic hydroxylation in
isoquinolines. Methylation at these positions is predicted to enhance metabolic stability,
potentially prolonging in vivo half-life.[1]

Electronic Properties

The electron-donating methyl groups increase the electron density of the benzenoid ring. This
makes the ring more susceptible to electrophilic aromatic substitution but potentially less
reactive to nucleophilic attack compared to unsubstituted isoquinoline.

Predicted Biological Activity (SAR Analysis)

Note: Direct biological data for this specific isomer is limited. The following profiles are derived
from high-confidence SAR analysis of structural analogs (e.g., 5,8-dimethylisoquinoline,
methylated THIQS).

CNS Activity: MAO Inhibition

Isoquinolines are classical inhibitors of Monoamine Oxidase (MAO).
e Mechanism: The planar aromatic ring intercalates into the active site of MAO-A or MAO-B.[1]

e Prediction: The 5,7,8-trimethyl pattern provides hydrophobic bulk that may favor selectivity
for MAO-B (similar to deprenyl analogs), which accommodates larger hydrophobic ligands.
This suggests potential utility in Parkinson’s disease therapy or as a reversible
antidepressant.
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Neurotoxicity vs. Neuroprotection[1]

o Risk Factor: Endogenous methylated isoquinolines (e.g., N-methyl-salsolinol) are implicated
in dopaminergic neurotoxicity.[1]

 Differentiation: Neurotoxicity is typically associated with the pyridinium ion form (N-
methylated cations).[1] 5,7,8-Trimethylisoquinoline is a neutral C-methylated aromatic.[1]
However, if metabolized to a 1,2,3,4-tetrahydro form, it could act as a false neurotransmitter.

o Opportunity: As a competitive inhibitor of dopamine transport (DAT) without neurotoxic
activation, it could serve as a neuroprotective agent against MPP+ toxicity.

Antimicrobial Potential

Quaternary ammonium salts of isoquinolines often exhibit potent antibacterial activity. The
5,7,8-trimethyl derivative can be alkylated (e.g., N-benzyl-5,7,8-trimethylisoquinolinium) to
generate novel antimicrobial surfactants that resist oxidative degradation due to the blocked
benzenoid ring.

Experimental Synthesis Protocols

To investigate this compound, a robust synthetic route is required. The Pomeranz-Fritsch
Reaction is recommended due to the availability of the aldehyde precursor.

Protocol A: Synthesis via Pomeranz-Fritsch
Cyclization[1]

Precursors: 3,4,5-Trimethylbenzaldehyde, Aminoacetaldehyde diethyl acetal.
e Imine Formation:

o Dissolve 3,4,5-Trimethylbenzaldehyde (10 mmol) and Aminoacetaldehyde diethyl acetal
(20 mmol) in dry toluene (50 mL).

o Reflux in a Dean-Stark apparatus for 4 hours to remove water.[1]

o Evaporate solvent to yield the crude Schiff base (imine).
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e Cyclization:
o Add the crude imine dropwise to cold concentrated sulfuric acid (H2SOa4, 10 mL) at 0°C.
o Stir for 30 minutes, then allow to warm to room temperature.
o Heat to 100°C for 1 hour to effect cyclization (Friedel-Crafts type).

o Note: The 3,4,5-trimethyl substitution directs cyclization to the ortho position (position 2 or
6 of the phenyl ring), forming the 5,7,8-substitution pattern on the isoquinoline.

* Isolation:
o Pour the reaction mixture onto crushed ice (100g).
o Basify with NH4OH (25%) to pH 9-10.[1]
o Extract with Dichloromethane (DCM, 3 x 50 mL).
o Dry over anhydrous Na=SOa4 and concentrate.

o Purification: Silica gel chromatography (Hexane:EtOAc 8:2).

Protocol B: In Vitro MAO-B Inhibition Screening[1]

Objective: Determine the 1Cso of 5,7,8-Trimethylisoquinoline against MAO-B.

e Reagents: Recombinant Human MAO-B (Sigma), Kynuramine (substrate), 5,7,8-
Trimethylisoquinoline (test compound).

o Preparation: Dissolve test compound in DMSO (10 mM stock).
e Assay:

o Incubate MAO-B (0.05 mg/mL) with test compound (0.1 nM — 100 uM) in phosphate buffer
(pH 7.[1]4) for 15 min at 37°C.

o Add Kynuramine (50 uM) to initiate reaction.
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o Incubate for 30 min.

o Stop reaction with 2N NaOH.

o Detection: Measure fluorescence of 4-hydroxyquinoline product (Excitation: 310 nm,
Emission: 400 nm).

e Analysis: Plot % Inhibition vs. Log[Concentration] to calculate ICso.

Visualizations & Pathways
Synthetic Pathway (DOT Diagram)

This diagram illustrates the Pomeranz-Fritsch route tailored for the 5,7,8-isomer.
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Caption: Figure 1. Pomeranz-Fritsch synthesis strategy for 5,7,8-Trimethylisoquinoline.

Predicted Metabolic Fate (DOT Diagram)

Visualizing the metabolic blockade provided by the methyl groups.
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Caption: Figure 2.[1] Predicted metabolic stability profile showing blockade of common
hydroxylation sites.

Quantitative Data Summary (Predicted)

Property Value (Predicted) Clinical Relevance

High CNS penetration; suitable
LogP 32-35

for oral dosing.[1]

Exists as a mixture of neutral
pKa ~5.6 and cationic forms at

physiological pH.

Excellent membrane

TPSA 12.9 Az permeability (Rule of 5
compliant).
Rigid scaffold; high binding
Rotatable Bonds 0

specificity potential.

H-Bond Donors 0 Lipophilic ligand.[1]

Safety & Toxicology

Researchers must handle 5,7,8-Trimethylisoquinoline with protocols designed for novel
alkaloids:

e Acute Toxicity: LD50 is unknown. Assume similarity to quinoline (LD50 oral rat ~330 mg/kg).

o Genotoxicity: Isoquinolines can intercalate into DNA. The 5,7,8-methyls may reduce
intercalation via steric clash, potentially lowering genotoxicity compared to planar analogs,
but Ames testing is mandatory.

o Handling: Use nitrile gloves and a fume hood. Avoid inhalation of dusts.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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